Cas no 127595-43-1 (1H-Benzimidazole-1-carboxamide,3-ethyl-2,3-dihydro-N-[(3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl]-2-oxo-,hydrochloride (1:1))

1H-Benzimidazole-1-carboxamide,3-ethyl-2,3-dihydro-N-[(3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl]-2-oxo-,hydrochloride (1:1) structure
127595-43-1 structure
Product Name:1H-Benzimidazole-1-carboxamide,3-ethyl-2,3-dihydro-N-[(3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl]-2-oxo-,hydrochloride (1:1)
CAS No:127595-43-1
MF:C18H25ClN4O2
MW:364.869703054428
CID:186118
PubChem ID:130945
Update Time:2025-04-19

1H-Benzimidazole-1-carboxamide,3-ethyl-2,3-dihydro-N-[(3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl]-2-oxo-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-1-carboxamide,3-ethyl-2,3-dihydro-N-[(3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl]-2-oxo-,hydrochloride (1:1)
    • (endo-N-8-methyl-8-azabicyclo(3.2.1)oct-3-yl)-2,3-dihydro-3-ethyl-2-oxo-1H-benzimidazol-1-carboxamide
    • 1H-Benzimidazole-1-carboxamide,3-ethyl-2,3-dihydro-N-[(3-endo)-8-methyl-8-azabicyclo[3.2.1]oct...
    • 1H-Benzimidazole-1-carboxamide,3-ethyl-2,3-dihydro-N-[(3-endo)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl]-2-oxo-,hydrochloride (1:
    • 3-ethyl-N-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)-2-oxobenzimidazole-1-carboxamide,hydrochloride
    • 1H-Benzimidazole-1-carboxamide, 3-ethyl-2,3-dihydro-N-(8-methyl-8-azabicylo(3.2.1)oct-3-yl)-2-oxo-, monohydrochloride, endo-
    • 3-ethyl-N-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)-2-oxo-2,3-dihydro-1H-benzimidazole-1-carboxamide hydrochloride (1:1)
    • Bimu 1
    • BIMU-1
    • 127595-43-1
    • 3-ethyl-N-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)-2-oxobenzimidazole-1-carboxamide;hydrochloride
    • 3-Ethyl-N-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)-2-oxo-2,3-dihydro-1H-benzimidazole-1-carboximidic acid--hydrogen chloride (1/1)
    • CHEMBL544755
    • DTXSID10925917
    • SCHEMBL8717464
    • Inchi: 1S/C18H24N4O2.ClH/c1-3-21-15-6-4-5-7-16(15)22(18(21)24)17(23)19-12-10-13-8-9-14(11-12)20(13)2;/h4-7,12-14H,3,8-11H2,1-2H3,(H,19,23);1H
    • InChI Key: NUWJKIOUXGEIII-UHFFFAOYSA-N
    • SMILES: Cl.O=C(N1C(N(CC)C2C=CC=CC1=2)=O)NC1CC2CCC(C1)N2C

Computed Properties

  • Exact Mass: 364.16685
  • Monoisotopic Mass: 364.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 511
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 55.9Ų

Experimental Properties

  • Boiling Point: 485.1°C at 760 mmHg
  • Flash Point: 247.2°C
  • PSA: 55.89
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